![molecular formula C13H15NO2 B6637181 N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide](/img/structure/B6637181.png)
N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide, also known as XPro1595, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have anti-inflammatory properties and has been investigated for its potential use in treating various inflammatory diseases.
Mechanism of Action
N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide exerts its anti-inflammatory effects by selectively inhibiting the activity of the soluble TNF-α receptor (sTNFRI). This receptor is a decoy receptor that binds to TNF-α and prevents it from binding to its cell surface receptors, thereby inhibiting the downstream inflammatory signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory effects in various animal models of inflammation. Studies have demonstrated that this compound can reduce inflammation and tissue damage in models of rheumatoid arthritis, multiple sclerosis, and Alzheimer's disease. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide is its potent anti-inflammatory effects, which make it a valuable tool for studying the role of inflammation in various disease models. However, one limitation of this compound is its specificity for the sTNFRI receptor, which may limit its utility in studying other inflammatory pathways.
Future Directions
There are several potential future directions for research on N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide. One area of interest is the potential use of this compound as a therapeutic agent in various inflammatory diseases. Additionally, further studies are needed to elucidate the precise mechanisms underlying the anti-inflammatory and neuroprotective effects of this compound. Finally, there is potential for the development of new compounds based on the structure of this compound that may have improved efficacy and specificity.
Synthesis Methods
The synthesis of N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide involves a multi-step process that begins with the preparation of 3-(hydroxymethyl)phenyl)cyclopentene-1-carboxylic acid. This intermediate is then converted to the corresponding acid chloride, which is subsequently reacted with ammonia to form the amide product. The final compound is obtained after purification by column chromatography.
Scientific Research Applications
N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide has been extensively studied for its potential therapeutic applications in various inflammatory diseases, including Alzheimer's disease, multiple sclerosis, and rheumatoid arthritis. Studies have shown that this compound has potent anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β.
properties
IUPAC Name |
N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c15-9-10-4-3-7-12(8-10)14-13(16)11-5-1-2-6-11/h3-5,7-8,15H,1-2,6,9H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCNMDVXFFRMAAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)C(=O)NC2=CC=CC(=C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.